Cas no 2248369-43-7 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate
• CAS No: 2248369-43-7
• MF: C₂₀H₁₇NO₅
• MW: 351.352685689926
• CID: 5958481
• PubChem ID: 165727861
• Update Time: 2025-06-08

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248369-43-7
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate
• EN300-6525323

• Inchi： 1S/C20H17NO5/c22-18-15-8-4-5-9-16(15)19(23)21(18)26-20(24)17-12-25-11-10-14(17)13-6-2-1-3-7-13/h1-9,14,17H,10-12H2/t14-,17-/m1/s1
• InChI Key： TWNVWBKWCGXBNL-RHSMWYFYSA-N
• SMILES： O1CC[C@H](C2C=CC=CC=2)[C@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 351.11067264g/mol
• Monoisotopic Mass: 351.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate

Chemical Profile of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate (CAS No. 2248369-43-7)

The compound rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate, identified by its CAS number 2248369-43-7, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a structurally complex class of heterocyclic compounds that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions.

At the core of its chemical structure lies a 1H-isoindole moiety, which is a fused bicyclic system consisting of a benzene ring and a pyrrole ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The presence of a dioxo group at the 1,3 positions further enhances its reactivity and functionality, enabling various chemical transformations that can be exploited in synthetic chemistry.

The chiral center at the (3R,4R)-4-phenyloxane-3-carboxylate moiety is another critical feature of this compound. Chirality plays a pivotal role in the biological activity of many pharmaceuticals, as enantiomers can exhibit markedly different pharmacokinetic and pharmacodynamic profiles. The specific stereochemistry of this compound has been carefully optimized to maximize its biological efficacy while minimizing potential side effects.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have demonstrated that the racemic form of this molecule can interact with specific enzymes and receptors, modulating their activity in ways that could be therapeutically beneficial. For instance, preliminary computational studies suggest that it may interfere with the binding of substrates to certain metabolic enzymes, potentially leading to novel treatments for metabolic disorders.

The phenyloxane ring is another key structural element that contributes to the compound's unique properties. This moiety introduces rigidity to the molecular framework, which can influence how the compound binds to biological targets. Additionally, the carboxylate group at the 3-position provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

In light of these structural features, researchers have been exploring synthetic routes to modify this compound and generate analogs with improved bioavailability and target specificity. One particularly promising approach involves leveraging transition metal-catalyzed reactions to introduce new functional groups while preserving the core scaffold. These strategies have led to the discovery of several novel derivatives that exhibit enhanced potency and selectivity in preclinical studies.

The growing interest in this class of compounds has also spurred investigations into their mechanism of action. Initial studies indicate that rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenyloxane-3-carboxylate may exert its effects through multiple pathways. For example, it has been shown to inhibit certain kinases involved in cell signaling cascades, potentially making it a candidate for treating inflammatory diseases or cancers. Furthermore, its ability to modulate neurotransmitter receptors suggests potential applications in neurology and psychiatry.

Another area of active research is the exploration of this compound's interaction with biological membranes. Membrane permeability and stability are critical factors that determine whether a drug can reach its target site within the body. By studying how this molecule interacts with lipid bilayers, researchers hope to identify structural features that enhance membrane penetration while minimizing toxicity.

The synthesis of racemic rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phényloxyane carboxyle has also raised questions about enantioselective synthesis techniques. As pharmaceutical industries increasingly demand enantiopure compounds due to regulatory pressures and improved safety profiles, developing efficient methods for producing single-enantiomer drugs has become a priority. Catalytic asymmetric reactions offer a promising solution by allowing for selective synthesis without generating significant amounts of unwanted enantiomers.

Future directions in research on this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating its role in drug discovery pipelines for unmet medical needs. The versatility of its structural framework makes it an excellent candidate for generating libraries of compounds with tailored properties through combinatorial chemistry approaches.

In conclusion,rac - 1 , 3 - dioxo - 2 , 3 - dihydro - 1 h - isoindol - 2 - yl ( 3 r , 4 r ) - 4 - phenyloxane - 3 - carboxylate (cas no .2248369 .43 .7 ) represents an exciting development in medicinal chemistry with significant therapeutic implications . Its unique structural features , coupled with emerging insights into its biological activity , position it as a valuable scaffold for further exploration . As research continues , we can expect even more refined understanding not only about how this molecule works but also how it might be incorporated into next-generation therapeutics .